5-Bromo-2-methoxybenzyl alcohol
Overview
Description
5-Bromo-2-methoxybenzyl alcohol is a useful research compound. Its molecular formula is C8H9BrO2 and its molecular weight is 217.06 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
1. Isolation from Natural Sources and Cytotoxicity Studies
5-Bromo-2-methoxybenzyl alcohol and related bromophenol derivatives have been isolated from natural sources, such as brown algae. These compounds, including dibenzyl bromophenols and propyl bromophenol derivatives, exhibit selective cytotoxicity against various human cancer cell lines, making them subjects of interest in cancer research (Xu et al., 2004).
2. Halogenation Reactions and Bromophenol Derivatives
Studies on halogenation reactions involving methoxybenzyl alcohols, such as this compound, have been conducted. These reactions are influenced by the electronegativity of benzyl substituents and result in various bromination products, highlighting the compound's versatility in synthetic chemistry (Nakatani et al., 1984).
3. Metabolism Studies in Pharmacology
This compound derivatives have been studied for their in vivo metabolism in pharmacological research. For instance, metabolism of related compounds in rats has been explored, revealing various metabolic pathways and byproducts, which is vital for understanding drug metabolism and development (Kanamori et al., 2002).
4. Enzymatic Activity and Substrate Specificity
Research on enzymes such as aryl-alcohol oxidase has investigated the substrate specificity and properties of these enzymes, including their activity on compounds like methoxybenzyl alcohols. Such studies contribute to our understanding of enzyme mechanisms and potential biotechnological applications (Guillén et al., 1992).
5. Antibacterial Properties from Marine Algae
Bromophenol derivatives, including those related to this compound, have been identified in marine algae, demonstrating antibacterial properties. This highlights their potential as natural sources for developing new antibacterial agents (Xu et al., 2003).
6. Photocatalytic Oxidation Research
Studies on photocatalytic oxidation have explored the use of benzyl alcohol derivatives, such as 4-methoxybenzyl alcohol, under visible light irradiation. This research is significant for developing new photocatalytic processes and understanding the reaction mechanisms involved (Higashimoto et al., 2009).
Mechanism of Action
Target of Action
It is often used as a building block in organic synthesis , suggesting that its targets could vary depending on the specific reactions and compounds it is used to synthesize.
Mode of Action
The mode of action of 5-Bromo-2-methoxybenzyl alcohol is also dependent on the specific reactions it is involved in. As a brominated compound, it can participate in various organic reactions, including nucleophilic substitutions . The bromine atom can be replaced by other groups, leading to the formation of new compounds .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the presence of other reactive species can affect its reactivity and the outcomes of its reactions . Additionally, factors such as pH and temperature can also influence its stability and reactivity .
Future Directions
Biochemical Analysis
Biochemical Properties
5-Bromo-2-methoxybenzyl alcohol plays a significant role in biochemical reactions, particularly in the context of its interactions with enzymes and proteins. It is known to undergo reactions at the benzylic position, which can involve free radical bromination, nucleophilic substitution, and oxidation . These reactions are facilitated by enzymes that recognize the benzylic alcohol structure, leading to the formation of various metabolites. The compound’s interactions with enzymes such as alcohol dehydrogenases and cytochrome P450 enzymes are crucial for its metabolism and subsequent biochemical effects.
Cellular Effects
The effects of this compound on cellular processes are diverse. It can influence cell signaling pathways, gene expression, and cellular metabolism. For instance, the compound’s ability to undergo oxidation and form reactive intermediates can lead to changes in cellular redox states, impacting signaling pathways that rely on redox-sensitive proteins . Additionally, its interactions with cytochrome P450 enzymes can result in the modulation of gene expression related to detoxification processes. These cellular effects highlight the compound’s potential as a modulator of cellular function.
Molecular Mechanism
At the molecular level, this compound exerts its effects through various mechanisms. One key mechanism involves its binding interactions with enzymes, leading to enzyme inhibition or activation. For example, the compound can act as a substrate for alcohol dehydrogenases, resulting in the formation of aldehydes and carboxylic acids . These metabolites can further interact with other biomolecules, influencing cellular processes. Additionally, the compound’s ability to undergo nucleophilic substitution reactions at the benzylic position can lead to the formation of covalent adducts with proteins, altering their function.
Temporal Effects in Laboratory Settings
The stability and degradation of this compound in laboratory settings are important considerations for its use in biochemical research. The compound is relatively stable under standard laboratory conditions, but it can undergo degradation over time, particularly when exposed to light and air . Long-term studies have shown that the compound’s effects on cellular function can vary depending on its concentration and exposure duration. In vitro studies have demonstrated that prolonged exposure to the compound can lead to changes in cellular metabolism and gene expression, highlighting the importance of temporal factors in its biochemical analysis.
Dosage Effects in Animal Models
The effects of this compound in animal models are dose-dependent. At low doses, the compound can modulate enzyme activity and cellular processes without causing significant toxicity . At higher doses, it can lead to adverse effects, including oxidative stress and cellular damage. Studies in animal models have identified threshold doses at which the compound’s beneficial effects are outweighed by its toxic effects. These findings underscore the importance of careful dosage considerations in the use of this compound for biochemical research.
Metabolic Pathways
This compound is involved in several metabolic pathways, primarily mediated by enzymes such as cytochrome P450 and alcohol dehydrogenases . The compound undergoes oxidation to form aldehydes and carboxylic acids, which can further participate in metabolic reactions. These metabolic pathways are essential for the compound’s detoxification and elimination from the body. Additionally, the compound’s interactions with cofactors such as NADH and NADPH are crucial for its enzymatic conversion and subsequent biochemical effects.
Transport and Distribution
The transport and distribution of this compound within cells and tissues are influenced by its interactions with transporters and binding proteins . The compound can be taken up by cells through passive diffusion and active transport mechanisms. Once inside the cell, it can bind to intracellular proteins, influencing its localization and accumulation. Studies have shown that the compound can accumulate in specific tissues, such as the liver and kidneys, where it undergoes metabolic conversion and exerts its biochemical effects.
Subcellular Localization
The subcellular localization of this compound is determined by its chemical properties and interactions with cellular components . The compound can localize to various subcellular compartments, including the cytoplasm, mitochondria, and endoplasmic reticulum. Its localization is influenced by targeting signals and post-translational modifications that direct it to specific organelles. The compound’s activity and function can vary depending on its subcellular localization, highlighting the importance of understanding its distribution within cells.
Properties
IUPAC Name |
(5-bromo-2-methoxyphenyl)methanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9BrO2/c1-11-8-3-2-7(9)4-6(8)5-10/h2-4,10H,5H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HAOOGRLZVQWDBY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)Br)CO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9BrO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901001595 | |
Record name | (5-Bromo-2-methoxyphenyl)methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901001595 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
217.06 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
80866-82-6 | |
Record name | 5-Bromo-2-methoxybenzenemethanol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=80866-82-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-Bromo-2-methoxybenzyl alcohol | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0080866826 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | (5-Bromo-2-methoxyphenyl)methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901001595 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-bromo-2-methoxybenzyl alcohol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.072.329 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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